3-[(5Z)-5-(1H-indol-3-ylmethylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzoic acid

• Molecular Formula: C19H12N2O3S2
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 3-[4-hydroxy-5-[(Z)-indol-3-ylidenemethyl]-2-sulfanylidene-1,3-thiazol-3-yl]benzoic acid
• InChI: InChI=1S/C19H12N2O3S2/c22-17-16(9-12-10-20-15-7-2-1-6-14(12)15)26-19(25)21(17)13-5-3-4-11(8-13)18(23)24/h1-10,22H,(H,23,24)/b12-9+
• InChI Key: OQTUIJZRBDZFJL-FMIVXFBMSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)/C(=C/C3=C(N(C(=S)S3)C4=CC=CC(=C4)C(=O)O)O)/C=N2
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC3=C(N(C(=S)S3)C4=CC=CC(=C4)C(=O)O)O)C=N2

Description

MFCD02964407 is a chemical compound that has garnered significant interest in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD02964407 typically involves a series of well-defined chemical reactions. One common method includes the use of liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of small molecules . This technique is essential for ensuring the purity and consistency of the compound during its preparation.

Industrial Production Methods

In industrial settings, the production of MFCD02964407 often involves large-scale chemical processes that ensure high yield and purity. These methods may include advanced techniques such as diastereomerically selective cyclization reactions, which do not require separate epimerization steps .

Chemical Reactions Analysis

Types of Reactions

MFCD02964407 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: The opposite of oxidation, reduction involves the addition of hydrogen or the removal of oxygen.

Substitution: In this reaction, one functional group in the molecule is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The conditions for these reactions vary but often involve controlled temperatures and pressures to ensure optimal yields.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce various oxidized derivatives, while reduction reactions yield reduced forms of the compound.

Scientific Research Applications

MFCD02964407 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a standard in analytical chemistry.

Biology: The compound is studied for its potential effects on biological systems, including its interactions with enzymes and other biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of diseases where its unique properties may be beneficial.

Industry: MFCD02964407 is used in the production of various industrial chemicals and materials, owing to its stability and reactivity

Mechanism of Action

The mechanism of action of MFCD02964407 involves its interaction with specific molecular targets and pathways. For instance, it may act by inhibiting certain enzymes or by modulating signaling pathways within cells. These interactions can lead to various biological effects, which are the subject of ongoing research .

Comparison with Similar Compounds

Similar Compounds

MFCD02964407 can be compared with other similar compounds, such as those found in the PubChem database. These compounds may share structural similarities but differ in their specific properties and applications .

Uniqueness

What sets MFCD02964407 apart from its similar counterparts is its unique combination of stability, reactivity, and potential applications across multiple scientific disciplines. This makes it a compound of significant interest for further research and development.